Cas no 15465-92-6 (2-Chloro-6-O-methyl-inosine)

• Product Name: 2-Chloro-6-O-methyl-inosine
• CAS No: 15465-92-6
• MF: C₁₁H₁₃ClN₄O₅
• MW: 316.6977
• MDL: MFCD28579842
• CID: 204844
• PubChem ID: 233064
• Update Time: 2024-11-01

2-Chloro-6-O-methyl-inosine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-O-methyl-inosine
• Inosine,2-chloro-6-O-methyl- (9CI)
• 2-(2-chloro-6-methoxypurin-9-yl)-5-(hydroxymethyl)oxolane-3,4-diol
• (2R,3R,4S,5R)-2-(2-Chloro-6-methoxy-9H-purin-9-yl)-5-(hydroxymethyl)tetrahydrofuran-3,4-diol
• 2-Chloro-6-methoxypurine riboside
• 2-Chloro-6-methoxy-9-
• A-D-ribofuranosyl-9H-purine
• (2R,3R,4S,5R)-2-(2-Chloro-6methoxy-9H-purin-9-yl)-5(hydroxymethyl)tetrahydrofuran-3,4diol
• 2-chloro-6-methoxypurine-9-beta-d-riboside
• AKOS040763856
• LS-13951
• DTXSID90935034
• NSC31144
• NSC-31144
• Inosine,2-chloro-6-O-methyl-(9CI)
• 2-Chloro-6-methoxy-9-pentofuranosyl-9H-purine
• 15465-92-6
• (2R,3R,4S,5R)-2-(2-chloro-6-methoxy-9H-purin-9-yl)-5-(hydroxymethyl)oxolane-3,4-diol
• 2-Chloro-6-Methoxy-9-(c)micro-D-ribofuranosyl-9H-purine;2-Chloro-6-Methoxypurine riboside
• BCP31700

• MDL： MFCD28579842
• Inchi： 1S/C11H13ClN4O5/c1-20-9-5-8(14-11(12)15-9)16(3-13-5)10-7(19)6(18)4(2-17)21-10/h3-4,6-7,10,17-19H,2H2,1H3/t4-,6-,7-,10-/m1/s1
• InChI Key： QFGKCCNEHWKCTD-KQYNXXCUSA-N
• SMILES： ClC1N=C(C2=C(N=1)N(C([H])=N2)[C@@]1([H])[C@@]([H])([C@@]([H])([C@@]([H])(C([H])([H])O[H])O1)O[H])O[H])OC([H])([H])[H]

Computed Properties

• Exact Mass: 316.05700
• Monoisotopic Mass: 316.0574472g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 123

Experimental Properties

• PSA: 122.75000
• LogP: -0.90020